molecular formula C16H15FN2 B8329355 3-(5-Fluoro-indol-1-ylmethyl)-benzylamine

3-(5-Fluoro-indol-1-ylmethyl)-benzylamine

Cat. No.: B8329355
M. Wt: 254.30 g/mol
InChI Key: HLCPPJAKQOBPKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(5-Fluoro-indol-1-ylmethyl)-benzylamine is a useful research compound. Its molecular formula is C16H15FN2 and its molecular weight is 254.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H15FN2

Molecular Weight

254.30 g/mol

IUPAC Name

[3-[(5-fluoroindol-1-yl)methyl]phenyl]methanamine

InChI

InChI=1S/C16H15FN2/c17-15-4-5-16-14(9-15)6-7-19(16)11-13-3-1-2-12(8-13)10-18/h1-9H,10-11,18H2

InChI Key

HLCPPJAKQOBPKX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)CN2C=CC3=C2C=CC(=C3)F)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (55% dispersion in oil, 63 mg, 1.44 mmol) was added to a solution of 5-fluoro-indol (150 mg, 1.11 mmol) in dry DMF (3 mL). The mixture was stirred under nitrogen for 15 min. 2-(3-Bromomethyl-benzyl)-isoindole-1,3-dione (403 mg, 1.22 mmol) was added and the mixture was stirred at room temperature over night. After cooling, aqueous methylamine (40%, 5 mL) was added and this mixture was heated at 80° C. over night. Ethyl acetate was added and the organic phase was washed three times with water, brine, dried and concentrated to give 312 mg of the sub-title compound sufficiently pure for the next step.
Quantity
63 mg
Type
reactant
Reaction Step One
Quantity
150 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
403 mg
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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